molecular formula C10H8N2O4 B15374097 1-methyl-6-nitro-1H-indole-3-carboxylic acid

1-methyl-6-nitro-1H-indole-3-carboxylic acid

Cat. No.: B15374097
M. Wt: 220.18 g/mol
InChI Key: YUYNLLXXLKNYJG-UHFFFAOYSA-N
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Description

1-Methyl-6-nitro-1H-indole-3-carboxylic acid is a substituted indole derivative featuring a methyl group at position 1, a nitro group at position 6, and a carboxylic acid moiety at position 3. Indole-based compounds are critical in medicinal chemistry due to their prevalence in bioactive molecules and pharmaceuticals .

Properties

Molecular Formula

C10H8N2O4

Molecular Weight

220.18 g/mol

IUPAC Name

1-methyl-6-nitroindole-3-carboxylic acid

InChI

InChI=1S/C10H8N2O4/c1-11-5-8(10(13)14)7-3-2-6(12(15)16)4-9(7)11/h2-5H,1H3,(H,13,14)

InChI Key

YUYNLLXXLKNYJG-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C2=C1C=C(C=C2)[N+](=O)[O-])C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Substituent Position and Type Effects

  • Position 1 Methylation :

    • 1-Methyl-1H-indole-3-carboxylic acid (CAS 32387-21-6) lacks the nitro group but shares the N-methyl and carboxylic acid substituents. Methylation at the indole nitrogen enhances metabolic stability by reducing susceptibility to oxidative degradation .
    • 1-Methyl-1H-indole-6-carboxylic acid (CAS 202745-73-1) relocates the carboxylic acid to position 6, altering hydrogen-bonding patterns and crystal packing compared to position 3 derivatives .
  • Nitro vs. The nitro group, however, offers a pathway for reduction to amines, a common step in drug synthesis . 6-Methoxy-1H-indole-3-carboxylic acid (CAS 128717-77-1) substitutes nitro with methoxy, an electron-donating group that increases solubility in polar solvents compared to nitro derivatives .

Physical and Chemical Properties

Compound Name Molecular Formula Molecular Weight Melting Point (°C) Solubility Key Features
1-Methyl-6-nitro-1H-indole-3-carboxylic acid* C₁₀H₈N₂O₄ 220.18 Not reported Likely low (organic solvents) Strong electron-withdrawing nitro group
1-Methyl-1H-indole-3-carboxylic acid C₁₀H₉NO₂ 175.19 Not reported Moderate (DMSO) Esterification precursor
6-Bromo-1H-indole-3-carboxylic acid C₉H₆BrNO₂ 256.06 Not reported Low (DMF) Halogen for cross-coupling
6-Methoxy-1H-indole-3-carboxylic acid C₁₀H₉NO₃ 191.18 199–201 High (aqueous) Enhanced solubility

*Inferred data based on structural analogs.

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